N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine
• InChI: InChI=1S/C13H21N3O/c1-3-16-9-6-11(7-10-16)15-12-5-4-8-14-13(12)17-2/h4-5,8,11,15H,3,6-7,9-10H2,1-2H3
• InChI Key: JGGAXXGIRPKRTE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC2=C(N=CC=C2)OC
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine, also known as MP-10, is a novel synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. MP-10 belongs to the class of psychoactive substances known as research chemicals, which are often used in laboratory experiments to study the effects of various compounds on the human body.

Mechanism of Action

N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine is believed to exert its effects by binding to the dopamine D2 receptor in the brain. This receptor is involved in the regulation of reward and pleasure, as well as movement and motivation. By binding to this receptor, N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine may modulate dopamine signaling and alter these functions.
Biochemical and Physiological Effects
N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine has been shown to produce a range of biochemical and physiological effects in laboratory experiments. These effects include increased locomotor activity, enhanced reward sensitivity, and decreased anxiety-like behavior. N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine has also been shown to increase dopamine release in the brain, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine in laboratory experiments is its high potency and selectivity for the dopamine D2 receptor. This allows researchers to study the effects of dopamine signaling in a more targeted and precise manner. However, one limitation of using N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine is its potential for abuse and addiction, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine. One area of interest is the development of new treatments for addiction and other psychiatric disorders based on the compound's dopamine D2 receptor affinity. Other areas of interest include the study of N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine's effects on other neurotransmitter systems, as well as its potential as a tool for studying the mechanisms of addiction and reward in the brain.

Synthesis Methods

The synthesis of N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine involves the reaction of 2-methoxypyridine with 1-ethyl-4-piperidone, followed by reduction with sodium borohydride. The resulting product is then purified using chromatography to obtain the final compound.

Scientific Research Applications

N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine has been the subject of several scientific studies that have investigated its potential therapeutic applications. One study found that N-(1-ethylpiperidin-4-yl)-2-methoxypyridin-3-amine has a high affinity for the dopamine D2 receptor, which suggests that it may have potential as a treatment for addiction and other psychiatric disorders.